Cas no 61784-38-1 (1-Butanone, 1-(2-methyl-1,3-dioxolan-2-yl)-)

• Product Name: 1-Butanone, 1-(2-methyl-1,3-dioxolan-2-yl)-
• CAS No: 61784-38-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 466266
• PubChem ID: 12296890
• Update Time: 2025-04-19

1-Butanone, 1-(2-methyl-1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(2-methyl-1,3-dioxolan-2-yl)-
• 1-(2-methyl-1,3-dioxolan-2-yl)butan-1-one
• 61784-38-1
• DTXSID30485705

• Inchi： 1S/C8H14O3/c1-3-4-7(9)8(2)10-5-6-11-8/h3-6H2,1-2H3
• InChI Key： AWJWSHVFLJXJKC-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C(CCC)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53